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Compound of Interest

Compound Name: Tris(trimethylsiloxy)chlorosilane

Cat. No.: B100775 Get Quote

Tris(trimethylsiloxy)chlorosilane, identified by its CAS number 17905-99-6, is a highly

reactive organosilicon compound that serves as a pivotal intermediate in the synthesis of

complex silicone architectures.[1] Its structure, featuring a central silicon atom bonded to a

reactive chlorine atom and three bulky trimethylsiloxy groups, [(CH₃)₃SiO]₃SiCl, imparts a

unique combination of reactivity and structural potential. This guide provides an in-depth

exploration of its physical and chemical properties, reactivity, and safe handling protocols,

offering field-proven insights for its application in research and development.

The presence of the Si-Cl bond makes it a potent electrophile, susceptible to nucleophilic

attack, which is the cornerstone of its synthetic utility.[2][3] Simultaneously, the three

trimethylsiloxy arms allow for the construction of well-defined, highly branched siloxane and

carbosiloxane polymers.[1][4] Understanding the fundamental properties of this molecule is

crucial for harnessing its potential in creating novel materials, from industrial oils and resins to

advanced polymers for specialized applications.[1][5]

PART 1: Core Physicochemical Properties
The physical characteristics of Tris(trimethylsiloxy)chlorosilane dictate its handling, storage,

and reaction conditions. The data presented below has been consolidated from various

chemical suppliers and databases to provide a comprehensive overview.
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Property Value Source(s)

CAS Number 17905-99-6 [6][7]

Molecular Formula C₉H₂₇ClO₃Si₄ [6][8]

Molecular Weight 331.10 g/mol [6][8]

Appearance
Clear to straw-colored liquid

with an acrid odor
[6]

Boiling Point 78 °C at 5 mmHg [6][7]

Melting Point < 0 °C [7][9]

Density 0.92 g/cm³ [6]

Flash Point 74 °C (165 °F) [6][7]

Solubility Insoluble in water (reacts) [6]

Refractive Index 1.3941 [10]

PART 2: Chemical Reactivity and Mechanistic
Insights
The utility of Tris(trimethylsiloxy)chlorosilane is fundamentally rooted in the reactivity of the

silicon-chlorine (Si-Cl) bond. This bond is highly polarized, leaving the silicon atom electron-

deficient and thus an excellent target for nucleophiles.

Hydrolysis: The Defining Reaction
The most characteristic reaction of Tris(trimethylsiloxy)chlorosilane is its rapid and

exothermic hydrolysis upon contact with water or atmospheric moisture. This reaction is

responsible for the compound's acrid odor, which is that of the hydrogen chloride (HCl) gas

produced.[6]

Mechanism: The hydrolysis proceeds via a nucleophilic substitution mechanism. A water

molecule attacks the electrophilic central silicon atom, leading to the displacement of the

chloride ion. This forms a silanol intermediate, [(CH₃)₃SiO]₃SiOH, and HCl.[11][12] These

silanol intermediates are often unstable and readily undergo condensation reactions with each
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other or with unreacted chlorosilane to form stable siloxane (Si-O-Si) bridges, releasing water

or more HCl in the process.[11]

The overall process can be summarized as:

Hydrolysis: [(CH₃)₃SiO]₃SiCl + H₂O → [(CH₃)₃SiO]₃SiOH + HCl

Condensation: 2 [(CH₃)₃SiO]₃SiOH → [((CH₃)₃SiO)₃Si]₂O + H₂O

This reactivity necessitates that all handling and reactions involving this compound be

performed under strictly anhydrous conditions, typically under an inert atmosphere (e.g.,

nitrogen or argon).

Step 1: Hydrolysis

Step 2: Condensation

[(CH₃)₃SiO]₃SiCl [(CH₃)₃SiO]₃SiOH
(Silanol Intermediate)

Nucleophilic Attack
H₂O

HCl

[(CH₃)₃SiO]₃SiOH

[((CH₃)₃SiO)₃Si]₂O
(Siloxane Dimer)

[(CH₃)₃SiO]₃SiOH

H₂O

Click to download full resolution via product page

Caption: Hydrolysis of Tris(trimethylsiloxy)chlorosilane and subsequent condensation.

Nucleophilic Substitution and Polymer Synthesis
Beyond hydrolysis, the Si-Cl bond can be targeted by a wide range of nucleophiles, making

Tris(trimethylsiloxy)chlorosilane a versatile precursor for highly branched organosilicon
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compounds.[1] The reaction with alcohols (alkoxylation), amines (amination), or organometallic

reagents (alkylation/arylation) allows for the attachment of various functional groups to the

central silicon atom.

This reactivity is particularly valuable in polymer chemistry. By reacting it with diols or other

multifunctional monomers, it can act as a cross-linking agent or as a core molecule for the

synthesis of dendrimers and hyperbranched polymers.[4][13] The rationale for using this

specific molecule is to introduce a precise, three-dimensional branching point, which can

significantly alter the physical properties (e.g., viscosity, solubility, thermal stability) of the

resulting polymer.

PART 3: Application in Synthesis: A Representative
Protocol
The following protocol outlines a general procedure for the synthesis of a branched

alkoxysilane using Tris(trimethylsiloxy)chlorosilane. This protocol is based on established

methods for nucleophilic substitution on chlorosilanes and is designed to be a self-validating

system.

Objective: To synthesize Tris(trimethylsiloxy)ethoxysilane by reacting

Tris(trimethylsiloxy)chlorosilane with ethanol.

Causality of Experimental Choices:

Inert Atmosphere (Nitrogen/Argon): Essential to prevent the competing and rapid hydrolysis

of the starting material by atmospheric moisture.[6]

Anhydrous Solvents/Reagents: Prevents side reactions and ensures the desired nucleophile

(ethanol) is the primary reactant.

Tertiary Amine Base (e.g., Triethylamine): Acts as an acid scavenger to neutralize the HCl

produced during the reaction.[11] This prevents potential acid-catalyzed side reactions and

drives the equilibrium towards the product.

Controlled Temperature (0 °C to room temp): The reaction is exothermic. Initial cooling

allows for controlled addition and prevents runaway reactions. Allowing the reaction to warm
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to room temperature ensures it proceeds to completion.

Filtration and Distillation: The filtration removes the triethylamine hydrochloride salt

byproduct. Subsequent distillation under reduced pressure purifies the final product from the

solvent and any unreacted starting materials.

Step-by-Step Methodology
System Preparation: Assemble a flame-dried, three-neck round-bottom flask equipped with a

magnetic stir bar, a dropping funnel, a condenser, and a nitrogen inlet. Maintain a positive

pressure of dry nitrogen throughout the experiment.

Reagent Charging: Charge the flask with anhydrous toluene (100 mL) and

Tris(trimethylsiloxy)chlorosilane (33.1 g, 0.1 mol). Cool the flask to 0 °C using an ice bath.

Nucleophile Preparation: In the dropping funnel, prepare a solution of anhydrous ethanol (5.1

g, 0.11 mol, 1.1 equivalents) and anhydrous triethylamine (12.1 g, 0.12 mol, 1.2 equivalents)

in anhydrous toluene (50 mL).

Reaction: Add the ethanol/triethylamine solution dropwise to the stirred chlorosilane solution

over 30-60 minutes, maintaining the temperature at 0 °C. A white precipitate (triethylamine

hydrochloride) will form.

Completion: After the addition is complete, remove the ice bath and allow the reaction

mixture to warm to room temperature. Stir for an additional 2-4 hours to ensure the reaction

is complete.

Workup: Filter the reaction mixture under nitrogen to remove the triethylamine hydrochloride

salt. Wash the salt with a small amount of anhydrous toluene.

Purification: Concentrate the combined filtrate under reduced pressure to remove the

solvent. The crude product can then be purified by vacuum distillation to yield the final

Tris(trimethylsiloxy)ethoxysilane.
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1. Reaction Setup

2. Reaction

3. Workup & Purification

Flame-dried 3-neck flask
under N₂ atmosphere

Charge [(TMS)₃SiO]₃SiCl
and anhydrous toluene.

Cool to 0 °C

Dropwise addition of
Ethanol + Triethylamine

in Toluene

Stir at 0 °C, then
warm to room temp

Filter to remove
Et₃N·HCl salt

Concentrate filtrate
(Rotary Evaporation)

Vacuum Distillation

Pure [(TMS)₃SiO]₃Si(OEt)

Click to download full resolution via product page

Caption: Workflow for the synthesis of a branched alkoxysilane.
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PART 4: Safety, Handling, and Storage
Tris(trimethylsiloxy)chlorosilane is a reactive and corrosive chemical that requires careful

handling.

Key Hazards:

Corrosive: Causes severe skin burns and eye damage upon contact.[6][7] The product of

hydrolysis, HCl, is also highly corrosive.

Moisture Sensitive: Reacts with water and moisture to produce toxic and corrosive hydrogen

chloride gas.[6]

Irritant: Inhalation of vapors can irritate the respiratory tract.[6]

Hazard Type Description Precaution Source(s)

Eye Contact

Causes immediate or

delayed severe

irritation and burns.

Wear chemical

worker's goggles and

a face shield. Do not

wear contact lenses.

[6]

Skin Contact

May produce irritation,

burns, or contact

dermatitis.

Wear rubber,

neoprene, or nitrile

gloves. Use flame-

retardant antistatic

clothing.

[6]

Inhalation

Vapors irritate the

respiratory tract;

overexposure may

cause

coughing/nausea.

Work in a well-

ventilated area or

chemical fume hood.

Use an appropriate

respirator if needed.

[6]

Ingestion Harmful if swallowed.

Do not ingest. Seek

immediate medical

attention if swallowing

occurs.

[6]
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Handling and Storage Protocol:

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area,

away from heat, sparks, and open flames.[6]

Handling: All transfers and handling should be conducted under an inert atmosphere (e.g.,

nitrogen or argon) to prevent contact with moisture. Use only non-sparking tools.

Spill Response: In case of a spill, cover with a dry, inert absorbent material (e.g., sand,

vermiculite). Transfer to a suitable container for disposal. Do not use water.[6]

Disposal: Recommended disposal involves careful, controlled hydrolysis by mixing with

water in a chemical fume hood. The resulting aqueous layer contains hydrochloric acid and

must be neutralized with a suitable base before disposal in accordance with local

regulations.[6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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